6-benzenesulfonyl-3,4-dihydro-2H-naphthalen-1-one

• Molecular Formula: C16H14O3S
• Molecular Weight: 286.3 g/mol
• IUPAC Name: 6-(benzenesulfonyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C16H14O3S/c17-16-8-4-5-12-11-14(9-10-15(12)16)20(18,19)13-6-2-1-3-7-13/h1-3,6-7,9-11H,4-5,8H2
• InChI Key: DXGSDCVESCNPJB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)S(=O)(=O)C3=CC=CC=C3)C(=O)C1

Description

6-benzenesulfonyl-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C16H14O3S and its molecular weight is 286.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Trifluoro-methanesulfonic acid 5-oxo-5,6,7,8-tetrahydro-naphthalen-2-yl ester (13.0 g, 0.044 mole), sodium benzenesulfinate (7.25 g, 0.044 mole), 4,5-bis(diphenylphosphino, -9,9-dimethyl Xanthos (1.1 g, 0.004 mole), tris(dibenzylideneacetone) dipalladium(0) (1.0 g, 0.004 mole), cesium carbonate (5.0 g) and tetrabutylammonium fluoride (5 mL of 1M in THF) were all added to 100 mL toluene, and the reaction mixture was refluxed for four hours. The reaction mixture was cooled to room temperature and partitioned between ethyl acetate and water. The organic layer was dried over magnesium sulfate, and solvent was removed under reduced pressure. The resulting residue was purified by medium pressure chromatography eluting with methylene chloride to yield 5.5 g of 6-benzenesulfonyl-3,4-dihydro-2H-naphthalen-1-one. Mp: 121° C. MS: 287 (M+H)+.

Synthesis routes and methods II

Procedure details

Similarly prepared using the above procedure with 3-chlorobenzenethiol in step 4, was 6-(3-chloro-benzenesulfonyl)-3,4-dihydro-2H-naphthalen-1-one. MS: 287 (M+H)+.

Synthesis routes and methods III

Procedure details

Similarly prepared using the above procedure with 3-fluoro-benzenethiol in step 4, was 6-(3-fluoro-benzenesulfonyl)-3,4-dihydro-2H-naphthalen-1-one. MS: 305 (M+H)+.